Cas no 1805750-54-2 (2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid)

• Product Name: 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid
• CAS No: 1805750-54-2
• MF: C₈H₄BrClN₂O₂
• MW: 275.486559867859
• CID: 4816241
• Update Time: 2025-05-26

2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C8H4BrClN2O2/c9-8-11-5-2-3(10)1-4(7(13)14)6(5)12-8/h1-2H,(H,11,12)(H,13,14)
• InChI Key： GLVJNMPMZAVNHW-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C(=O)O)=CC(=CC=2N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid

Recent Advances in the Study of 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid (CAS: 1805750-54-2)

2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid (CAS: 1805750-54-2) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of bromo and chloro substituents at the 2- and 6-positions, respectively, along with a carboxylic acid moiety at the 4-position, enhances the compound's reactivity and potential for further derivatization. Recent synthetic methodologies have optimized the production of 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid, enabling its use in high-throughput screening and combinatorial chemistry approaches.

In the context of oncology, researchers have explored the compound's role as a precursor for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. These findings suggest potential applications in the treatment of cancers characterized by dysregulated CDK activity, such as breast and lung cancers.

Additionally, the compound has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for developing new antibiotics.

Beyond its applications in drug discovery, 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid has also been utilized in chemical biology studies to probe enzyme mechanisms. For instance, a 2022 study in ACS Chemical Biology employed this compound as a covalent inhibitor to investigate the active site of cysteine proteases, providing insights into enzyme-substrate interactions and facilitating the design of more selective inhibitors.

In conclusion, 2-Bromo-6-chloro-1H-benzimidazole-4-carboxylic acid (CAS: 1805750-54-2) represents a valuable building block in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a compound of interest for future research. Ongoing studies are expected to further elucidate its therapeutic potential and expand its applications in drug development and beyond.